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Introduction

Dasabuvir (formerly ABT-333) is a non-nucleoside inhibitor of the hepatitis C virus (HCV)
NS5B RNA-dependent RNA polymerase.[1][2] Its development marked a significant
advancement in the treatment of chronic HCV infection, particularly for genotype 1, as a
component of an all-oral, interferon-free regimen. This technical guide provides an in-depth
overview of the early-phase clinical trial results for Dasabuvir, focusing on its efficacy, safety,
pharmacokinetics, and the experimental designs of pivotal studies.

Mechanism of Action

Dasabuvir is a direct-acting antiviral (DAA) that specifically targets the NS5B polymerase, a
critical enzyme for HCV replication.[3][4] It binds to an allosteric site on the enzyme, inducing a
conformational change that ultimately inhibits its RNA polymerase activity.[3][5] This targeted
mechanism of action effectively halts viral replication, leading to a rapid decline in HCV RNA
levels.[4]
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Caption: Dasabuvir's mechanism of action targeting the HCV NS5B polymerase.

Early-Phase Clinical Efficacy

Dasabuvir was primarily evaluated in combination with other direct-acting antivirals, most
notably the NS5A inhibitor ombitasvir and the NS3/4A protease inhibitor paritaprevir (boosted
with ritonavir). This multi-targeted approach proved highly effective in achieving high rates of
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Sustained Virologic Response (SVR), defined as undetectable HCV RNA 12 or 24 weeks after
the end of treatment.[6][7]

Table 1: Sustained Virologic Response (SVR) Rates in
Key Early-Phase Trials
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. Patient Treatment Duration
Trial Name . . SVR Rate (%)
Population Regimen (Weeks)
Paritaprevir/r +
Genotype 1, non- ] ]
) i Ombitasvir +
AVIATOR cirrhotic, ) 12 95
Dasabuvir +
treatment-naive o
Ribavirin
Paritaprevir/r +
Genotype 1, non- ) )
) i ) Ombitasvir +
AVIATOR cirrhotic, prior ) 12 95
Dasabuvir +
non-responders o
Ribavirin
Ombitasvir/Parita
Genotype 1, non- ]
] i previr/r +
SAPPHIRE-I cirrhotic, ] 12 96.2
Dasabuvir +
treatment-naive o
Ribavirin
Genotype 1, non-  Ombitasvir/Parita
cirrhotic, previr/r +
SAPPHIRE-II 12 96.3
treatment- Dasabuvir +
experienced Ribavirin
Ombitasvir/Parita ]
Genotype 1b, ) 99.5 (with RBV),
) ] previr/r + )
PEARL-III non-cirrhotic, ) 12 99.0 (without
Dasabuvir +
treatment-naive o RBV)
Ribavirin
Ombitasvir/Parita )
Genotype 1a, ] 97.0 (with RBV),
) ) previr/r + )
PEARL-IV non-cirrhotic, ) 12 90.2 (without
Dasabuvir +
treatment-naive o RBV)
Ribavirin
Genotype 1, HIV-  Ombitasvir/Parita
1 co-infected, previr/r +
TURQUOISE-I ) ] ] 12 93.5
with/without Dasabuvir +
cirrhosis Ribavirin
TURQUOISE-I Genotype 1, HIV-  Ombitasvir/Parita 24 96.9

1 co-infected,

previr/r +
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with/without Dasabuvir +
cirrhosis Ribavirin
Ombitasvir/Parita
Genotype 1, ]
previr/r +
TURQUOISE-II compensated ] 12 91.8
) ) Dasabuvir +
cirrhosis o
Ribavirin
Ombitasvir/Parita
Genotype 1, )
previr/r +
TURQUOISE-II compensated ) 24 95.9
] ) Dasabuvir +
cirrhosis o
Ribavirin

Note: SVR rates are typically for SVR12. Paritaprevir/r refers to paritaprevir boosted with

ritonavir.[1][6]

Safety and Tolerability

In early-phase trials, Dasabuvir, as part of a combination regimen, was generally well-

tolerated. The most commonly reported adverse events were mild to moderate in severity.

Table 2: Common Adverse Events (in combination

therapy)

Adverse Event Frequency
Fatigue Common
Headache Common
Nausea Common
Insomnia Common
Pruritus Less Common
Asthenia Less Common

Note: Frequencies are general and varied across trials and treatment arms.[1][6]
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Pharmacokinetics

Pharmacokinetic studies revealed that Dasabuvir has a predictable profile, allowing for twice-
daily dosing. Its metabolism is primarily mediated by CYP2C8, with a minor contribution from
CYP3A.[8]

Table 3: PI Kinetic F [ buvi

Parameter Value

Tmax (time to maximum concentration) ~4-5 hours

Terminal Half-life ~5.5-6 hours

Metabolism Primarily CYP2C8, minorly CYP3A

Administration with a moderate-fat meal
Effect of Food )
increases exposure

Note: Values are approximate and based on data from early-phase studies.[8] A population
pharmacokinetic analysis of data from nine Phase 1b/2 studies provided a comprehensive
characterization of Dasabuvir's pharmacokinetic profile.[9]

Experimental Protocols

The early-phase clinical development of Dasabuvir involved several key studies with well-
defined protocols.

AVIATOR Study: An lllustrative Experimental Workflow

The AVIATOR study was a Phase 2b, open-label trial that evaluated various combinations of
Dasabuvir, paritaprevir/ritonavir, and ombitasvir, with and without ribavirin, for 8, 12, or 24
weeks in treatment-naive and prior null-responder patients with HCV genotype 1 infection.[10]
[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dasabuvir: a new direct antiviral agent for the treatment of hepatitis C - PMC
[pmc.ncbi.nim.nih.gov]

2. Discovery and preclinical development of dasabuvir for the treatment of hepatitis C
infection - PubMed [pubmed.ncbi.nim.nih.gov]

3. What is the mechanism of Dasabuvir Sodium Hydrate? [synapse.patsnap.com]

4. nbinno.com [nbinno.com]

5. What are NS5B polymerase inhibitors and how do they work? [synapse.patsnap.com]
6. ClinicalTrials.gov [clinicaltrials.gov]

7. Viekira Pak (Ombitasvir, Paritaprevir, and Ritonavir Tablets; Dasabuvir Tablets): All-Oral
Fixed Combination Approved for Genotype 1 Chronic Hepatitis C Infection - PMC
[pmc.ncbi.nlm.nih.gov]

8. Clinical Pharmacokinetics of Dasabuvir - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Population Pharmacokinetics of Paritaprevir, Ombitasvir, Dasabuvir, Ritonavir, and
Ribavirin in Patients with Hepatitis C Virus Genotype 1 Infection: Combined Analysis from 9
Phase 1b/2 Studies - PubMed [pubmed.ncbi.nim.nih.gov]

10. HCV-Trials.com : A regularly updated website with all most recent clinical trials data in
HCV infection [hcv-trials.com]

11. journals.asm.org [journals.asm.org]

To cite this document: BenchChem. [Early-Phase Clinical Development of Dasabuvir: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7980857/docs#early-phase-clinical-development-of-
dasabuvir-a-technical-overview]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7980857?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6658189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6658189/
https://pubmed.ncbi.nlm.nih.gov/28440681/
https://pubmed.ncbi.nlm.nih.gov/28440681/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dasabuvir-sodium-hydrate
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-dasabuvir-mechanism-applications
https://synapse.patsnap.com/article/what-are-ns5b-polymerase-inhibitors-and-how-do-they-work
https://www.clinicaltrials.gov/study/NCT02442284
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665049/
https://pubmed.ncbi.nlm.nih.gov/28258380/
https://pubmed.ncbi.nlm.nih.gov/26597291/
https://pubmed.ncbi.nlm.nih.gov/26597291/
https://pubmed.ncbi.nlm.nih.gov/26597291/
http://www.hcv-trials.com/showStudy.asp?Study=7
http://www.hcv-trials.com/showStudy.asp?Study=7
https://journals.asm.org/doi/10.1128/aac.00998-15
https://www.benchchem.com/product/b7980857/docs#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://www.benchchem.com/product/b7980857/docs#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://www.benchchem.com/product/b7980857/docs#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://www.benchchem.com/product/b7980857/docs#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7980857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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